molecular formula C13H9N3O2S B8455362 2-[(4-Nitrophenyl)sulfanyl]-1H-benzimidazole CAS No. 39544-81-5

2-[(4-Nitrophenyl)sulfanyl]-1H-benzimidazole

Cat. No. B8455362
CAS RN: 39544-81-5
M. Wt: 271.30 g/mol
InChI Key: NIUNYLPPIKAQAL-UHFFFAOYSA-N
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Description

2-[(4-Nitrophenyl)sulfanyl]-1H-benzimidazole is a useful research compound. Its molecular formula is C13H9N3O2S and its molecular weight is 271.30 g/mol. The purity is usually 95%.
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properties

CAS RN

39544-81-5

Molecular Formula

C13H9N3O2S

Molecular Weight

271.30 g/mol

IUPAC Name

2-(4-nitrophenyl)sulfanyl-1H-benzimidazole

InChI

InChI=1S/C13H9N3O2S/c17-16(18)9-5-7-10(8-6-9)19-13-14-11-3-1-2-4-12(11)15-13/h1-8H,(H,14,15)

InChI Key

NIUNYLPPIKAQAL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)NC(=N2)SC3=CC=C(C=C3)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chlorobenzimidazole (0.033 moles, 5.0 g), 4-nitrothiophenol (0.033 moles, 4.14 g), and DBU (0.033 moles, 5.0 g) in 200 ml ethanol were heated at 55° C. for 3 hr. The reaction was concentrated, ethyl acetate added, washed with water, dried over sodium sulfate and the solvent removed. The solid was slurred in hexane to yield 2-(4-nitrophenylthio)benzimidazole 1.37 g, 15%. Mass Spec (FD) 271. Calculated for C13H8N3O2S: C, 57.55; H, 3.34; N, 15.49. Found: C, 57.50; H, 5.54; N, 15.23.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
4.14 g
Type
reactant
Reaction Step One
Name
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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